Acid brown 97
Acid brown 97
Brand Name:
Vulcanchem
CAS No.:
108347-99-5
VCID:
VC0024799
InChI:
InChI=1S/C18H12N6O10S.Cu.Na/c25-15-6-5-12(20-19-9-1-3-11(4-2-9)35(32,33)34)18(27)16(15)22-21-13-7-10(23(28)29)8-14(17(13)26)24(30)31;;/h1-8,19,21,26H,(H,32,33,34);;/b20-12+,22-16+;;
SMILES:
C1=CC(=CC=C1NN=C2C=CC(=O)C(=NNC3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])O)C2=O)S(=O)(=O)O.[Na].[Cu]
Molecular Formula:
C18H12CuN6NaO10S
Molecular Weight:
590.922
Acid brown 97
CAS No.: 108347-99-5
Cat. No.: VC0024799
Molecular Formula: C18H12CuN6NaO10S
Molecular Weight: 590.922
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108347-99-5 |
|---|---|
| Molecular Formula | C18H12CuN6NaO10S |
| Molecular Weight | 590.922 |
| Standard InChI | InChI=1S/C18H12N6O10S.Cu.Na/c25-15-6-5-12(20-19-9-1-3-11(4-2-9)35(32,33)34)18(27)16(15)22-21-13-7-10(23(28)29)8-14(17(13)26)24(30)31;;/h1-8,19,21,26H,(H,32,33,34);;/b20-12+,22-16+;; |
| Standard InChI Key | NJVARLAZGFUDCU-HVDIXVISSA-N |
| SMILES | C1=CC(=CC=C1NN=C2C=CC(=O)C(=NNC3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])O)C2=O)S(=O)(=O)O.[Na].[Cu] |
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